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Compound of Interest

Compound Name: Miyakamide B1

Cat. No.: B15563271 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Miyakamide B1 is a naturally occurring antibiotic with reported insecticidal and cytotoxic

activities. Isolated from a fungal source, its unique chemical scaffold presents an attractive

starting point for the development of novel therapeutic agents. These application notes provide

an overview of Miyakamide B1, its known biological activities, and a proposed protocol for its

total synthesis and the generation of analogs for structure-activity relationship (SAR) studies.

Miyakamide B1 has a molecular formula of C31H32N4O4 and a molecular weight of 524.61.

[1] It has demonstrated inhibitory activity against P388 cells with an IC50 of 8.8 μg/mL and also

exhibits insecticidal effects and weak antixanthomonas activity.[1] The synthesis of

Miyakamide B1 has not been publicly reported to date. The following sections detail a

proposed synthetic approach and protocols for biological evaluation.

Data Presentation
Table 1: Physicochemical and Biological Properties of Miyakamide B1

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15563271?utm_src=pdf-interest
https://www.benchchem.com/product/b15563271?utm_src=pdf-body
https://www.benchchem.com/product/b15563271?utm_src=pdf-body
https://www.benchchem.com/product/b15563271?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-N14276/Miyakamide-B1-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-N14276/Miyakamide-B1-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b15563271?utm_src=pdf-body
https://www.benchchem.com/product/b15563271?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C31H32N4O4 [1]

Molecular Weight 524.61 g/mol [1]

CAS Number 497182-82-8 [1]

Biological Activity Antibiotic, Insecticidal [1]

Cytotoxicity (P388 cells) IC50: 8.8 µg/mL [1]

Antixanthomonas Activity Weak [1]

Proposed Synthetic Pathway and Experimental
Protocols
The following presents a plausible retrosynthetic analysis and a proposed forward synthetic

route for Miyakamide B1, based on its chemical structure. This serves as a guide for

researchers aiming to synthesize this molecule and its derivatives.

Retrosynthetic Analysis
A logical retrosynthetic disconnection of Miyakamide B1 would involve the cleavage of the

amide bonds, breaking the molecule down into smaller, more readily available or synthesizable

building blocks.

Miyakamide B1

Amide Bond Cleavage

Fragment A
(N-acetylated amino acid derivative)

Fragment B
(N-methylated amino acid derivative)

Fragment C
(Indole-containing vinyl amine)
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Click to download full resolution via product page

Caption: Retrosynthetic analysis of Miyakamide B1.

Proposed Forward Synthesis Workflow
The forward synthesis would involve the sequential coupling of the three key fragments

identified in the retrosynthetic analysis, followed by any necessary protecting group

manipulations and final purification.
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Synthesis of Fragment A

Peptide Coupling:
Fragment A + Fragment BSynthesis of Fragment B

Synthesis of Fragment C

Amide Bond Formation:
Dipeptide + Fragment C

Purification of Dipeptide

Final Deprotection HPLC Purification of Miyakamide B1
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Analog Synthesis

Primary Screening

Secondary Screening

Lead Optimization

Miyakamide B1 Analog Library

Primary Antimicrobial Screen
(e.g., Broth Microdilution)

Hit Identification (MIC Determination)

Mammalian Cell
Cytotoxicity Assay

Calculation of Selectivity Index

Structure-Activity
Relationship (SAR) Analysis

Lead Optimization

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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